Cas no 1231231-15-4 ((5-Cyano-2-methoxypyridin-3-yl)boronic Acid)

• Product Name: (5-Cyano-2-methoxypyridin-3-yl)boronic Acid
• CAS No: 1231231-15-4
• MF: C₇H₇BN₂O₃
• MW: 177.9530813694
• CID: 1102523
• PubChem ID: 57416447
• Update Time: 2025-04-20

(5-Cyano-2-methoxypyridin-3-yl)boronic Acid Chemical and Physical Properties

Names and Identifiers

• B-(5-cyano-2-methoxy-3-pyridinyl)-Boronic acid
• (5-cyano-2-methoxypyridin-3-yl)boronic acid
• 1231231-15-4
• DTXSID40726116
• 2-methoxy-5-cyanopyridine-3-boronic acid
• IVQRJPCEJUPSMX-UHFFFAOYSA-N
• 5-CYANO-2-METHOXYPYRIDIN-3-YLBORONIC ACID
• SCHEMBL2004826
• (5-Cyano-2-methoxypyridin-3-yl)boronic Acid

• Inchi： 1S/C7H7BN2O3/c1-13-7-6(8(11)12)2-5(3-9)4-10-7/h2,4,11-12H,1H3
• InChI Key： IVQRJPCEJUPSMX-UHFFFAOYSA-N
• SMILES： O(C)C1C(B(O)O)=CC(C#N)=CN=1

Computed Properties

• Exact Mass: 178.0549723g/mol
• Monoisotopic Mass: 178.0549723g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles